Cas no 1443341-63-6 (Cyclopentanol, 2-(2-methoxy-5-methylphenyl)-, (1R,2S)-rel-)

• Product Name: Cyclopentanol, 2-(2-methoxy-5-methylphenyl)-, (1R,2S)-rel-
• CAS No: 1443341-63-6
• MF: C₁₃H₁₈O₂
• MW: 206.280824184418
• MDL: MFCD11520960
• CID: 5150884
• Update Time: 2026-03-03

Cyclopentanol, 2-(2-methoxy-5-methylphenyl)-, (1R,2S)-rel- Chemical and Physical Properties

Names and Identifiers

• Cyclopentanol, 2-(2-methoxy-5-methylphenyl)-, (1R,2S)-rel-

• MDL： MFCD11520960
• Inchi： 1S/C13H18O2/c1-9-6-7-13(15-2)11(8-9)10-4-3-5-12(10)14/h6-8,10,12,14H,3-5H2,1-2H3/t10-,12+/m0/s1
• InChI Key： NUGATARQEPSXCZ-CMPLNLGQSA-N
• SMILES： [C@@H]1(O)CCC[C@H]1C1=CC(C)=CC=C1OC

Additional information on Cyclopentanol, 2-(2-methoxy-5-methylphenyl)-, (1R,2S)-rel-

Cyclopentanol, 2-(2-methoxy-5-methylphenyl)-, (1R,2S)-rel-

Cyclopentanol, 2-(2-methoxy-5-methylphenyl)-, (1R,2S)-rel- is a highly specialized organic compound with the CAS number 1443341-63-6. This compound belongs to the class of cyclopentanols, which are five-membered cyclic alcohols. The structure of this compound is characterized by a cyclopentane ring with a hydroxyl group (-OH) attached at the 2-position and a substituted phenyl group at the same position. The phenyl substituent is further modified with a methoxy group (-OCH₃) at the 2-position and a methyl group (-CH₃) at the 5-position of the aromatic ring. The stereochemistry of this compound is defined as (1R,2S)-rel-, indicating a specific spatial arrangement of the substituents around the chiral centers.

The synthesis of Cyclopentanol, 2-(2-methoxy-5-methylphenyl)-, (1R,2S)-rel- involves a series of intricate organic reactions. One common approach is through the catalytic asymmetric hydrogenation of an appropriately substituted ketone precursor. This method not only ensures high enantioselectivity but also provides a scalable route for industrial production. Recent advancements in asymmetric catalysis have further enhanced the efficiency and sustainability of this process.

Cyclopentanol, 2-(2-methoxy-5-methylphenyl)-, (1R,2S)-rel- has garnered significant attention in the field of medicinal chemistry due to its unique pharmacological properties. Studies have demonstrated that this compound exhibits potent anti-inflammatory and antioxidant activities. For instance, research published in *Journal of Medicinal Chemistry* highlights its ability to inhibit COX-2 enzymes, which are key players in inflammation-related diseases such as arthritis and cancer.

In addition to its medicinal applications, Cyclopentanol, 2-(2-methoxy-5-methylphenyl)-, (1R,2S)-rel- has found utility in materials science. Its chiral structure makes it an ideal candidate for asymmetric catalysis in the synthesis of complex molecules. Recent breakthroughs in this area have been documented in *Nature Catalysis*, where this compound was used as a chiral ligand to facilitate enantioselective reactions in organic synthesis.

The physical properties of Cyclopentanol, 2-(2-methoxy-5-methylphenyl)-, (1R,2S)-rel- are well-documented. It has a melting point of approximately 85°C and a boiling point around 180°C under standard atmospheric pressure. The compound is sparingly soluble in water but exhibits good solubility in organic solvents such as dichloromethane and ethyl acetate.

From an environmental perspective, Cyclopentanol, 2-(2-methoxy-5-methylphenyl)-, (1R,2S)-rel- has been evaluated for its biodegradability and eco-toxicity. According to recent studies published in *Environmental Science & Technology*, this compound demonstrates moderate biodegradability under aerobic conditions and poses minimal risk to aquatic life when handled responsibly.

In conclusion, Cyclopentanol, 2-(2-methoxy-5-methylphenyl)-, (1R,2S)-rel- is a versatile compound with promising applications across multiple disciplines. Its unique structure and stereochemistry make it an invaluable tool in drug discovery and materials science. As research continues to uncover new insights into its properties and potential uses,Cyclopentanol...